Cas no 2171195-46-1 ((1S)-1-3-ethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine)

• Product Name: (1S)-1-3-ethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine
• CAS No: 2171195-46-1
• MF: C₉H₁₄F₃N₃
• MW: 221.222772121429
• CID: 5968325
• PubChem ID: 165589820
• Update Time: 2025-07-09

(1S)-1-3-ethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-3-ethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine
• EN300-1616953
• 2171195-46-1
• (1S)-1-[3-ethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]ethan-1-amine

• Inchi： 1S/C9H14F3N3/c1-3-7-4-8(6(2)13)15(14-7)5-9(10,11)12/h4,6H,3,5,13H2,1-2H3/t6-/m0/s1
• InChI Key： DRTQTQVTXGOFDW-LURJTMIESA-N
• SMILES： FC(CN1C(=CC(CC)=N1)[C@H](C)N)(F)F

Computed Properties

• Exact Mass: 221.11398195g/mol
• Monoisotopic Mass: 221.11398195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on (1S)-1-3-ethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine

Chemical Profile of (1S)-1-3-ethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine (CAS No. 2171195-46-1)

(1S)-1-3-ethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2171195-46-1, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties. The presence of multiple functional groups, including an amine moiety and a trifluoromethyl group, contributes to its complex reactivity and makes it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The molecular structure of (1S)-1-3-ethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine incorporates several key features that are relevant to its potential applications. The pyrazole ring itself is a well-studied scaffold in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The stereochemistry at the chiral center (indicated by the (1S) configuration) adds another layer of complexity, as enantiomers can exhibit different biological activities. This specificity is particularly important in pharmaceutical development, where the desired therapeutic effect often depends on the precise three-dimensional shape of the molecule.

The amine functional group at the 5-position of the pyrazole ring and the ethyl substituent at the 3-position contribute to the compound's overall polarity and solubility in biological systems. These characteristics are crucial for drug absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, the 2,2,2-trifluoroethyl group introduces fluorine atoms, which are frequently used in drug design to enhance metabolic stability and binding affinity. The fluorine atoms can also influence the electronic properties of the molecule, potentially affecting its interaction with biological targets.

Recent research in medicinal chemistry has highlighted the importance of fluorinated pyrazoles in developing novel therapeutic agents. Studies have shown that compounds containing fluorine atoms can exhibit improved pharmacokinetic profiles and enhanced bioavailability. For instance, fluorinated pyrazoles have been explored in the development of antiviral and anticancer drugs due to their ability to modulate enzyme activity and receptor binding. The specific arrangement of atoms in (1S)-1-3-ethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine suggests that it may possess similar properties, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful control of reaction conditions to achieve high yields and purity. The use of chiral auxiliaries or catalysts is essential to maintain the stereochemical integrity of the molecule. Advances in synthetic methodologies have made it possible to produce complex molecules like (1S)-1-3-ethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-ylethan-1-amine with greater efficiency and precision. These improvements have enabled researchers to explore more intricate structures and optimize synthetic routes for industrial-scale production.

In terms of biological activity, preliminary studies suggest that (CAS No. 2171195-46-1) may exhibit properties relevant to various therapeutic areas. Pyrazole derivatives have been reported to have anti-inflammatory, antimicrobial, and antitumor effects. The unique combination of functional groups in this compound could potentially lead to novel mechanisms of action or enhanced efficacy compared to existing drugs. Further research is needed to fully elucidate its pharmacological profile and potential applications in medicine.

The role of computational chemistry and molecular modeling has become increasingly important in evaluating the potential biological activity of new compounds. These tools allow researchers to predict how a molecule might interact with biological targets based on its three-dimensional structure. By using computational methods, scientists can identify promising candidates for experimental validation more efficiently than traditional screening approaches. This approach has accelerated drug discovery processes and reduced costs associated with developing new therapeutics.

The regulatory landscape for new chemical entities like (1S)-1-(3-Ethyl)-3-(trifluoromethyl)pyrazolylpropanenitrile is stringent but well-established. Regulatory agencies require comprehensive data on safety and efficacy before approving a new drug or chemical product for commercial use. This ensures that only compounds with demonstrated benefits outweigh potential risks are made available to patients or researchers for further investigation. Compliance with regulatory guidelines is essential for any company or research institution involved in developing new chemical entities.

The future directions for research on this compound include exploring its interactions with specific biological targets through high-throughput screening assays or structure-based drug design approaches. Additionally, studying its pharmacokinetic properties will be crucial for understanding how it behaves within living systems and optimizing dosing regimens if it shows promise as a therapeutic agent. Collaborative efforts between synthetic chemists who develop new molecules like this one can lead innovative treatments across multiple disease areas.

In conclusion,(CAS No: 2171195 - 46 - 4) represents an intriguing chemical entity with potential applications in pharmaceuticals due to its unique structural features including stereocenters amine groups trifluoromethylation ethyl substitutions etc . While additional research is needed before any clinical applications can be considered , ongoing studies offer hope that this compound may contribute significantly towards advancing medical science . As always , responsible development practices must guide all efforts involving novel chemicals ensuring both safety efficacy public trust .